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Compound of Interest

Compound Name: (R)-1-Amino-2-propanol

CAS No.: 2799-16-8

Cat. No.: B1209257

Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-1-Amino-2-propanol, also known as (R)-(-)-Isopropanolamine, is a chiral amino alcohol

that serves as a crucial building block in the synthesis of various pharmaceutical compounds

and plays a role in biological processes. This technical guide provides an in-depth overview of

its fundamental properties, experimental protocols, and biological significance, tailored for

professionals in research and drug development.

Core Chemical and Physical Properties
(R)-1-Amino-2-propanol is a low-melting solid or a clear, colorless to light yellow liquid with a

slight ammonia-like odor.[1][2] It is hygroscopic and soluble in water.[1][3] A comprehensive

summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference(s)

Molecular Formula C₃H₉NO [3][4]

Molecular Weight 75.11 g/mol [3][4][5]

CAS Number 2799-16-8 [3][4][5]

Appearance
Colorless to light yellow solid

or liquid
[4][6]

Melting Point 24-26 °C [3][5][7]

Boiling Point 160 °C [3][5][7]

Density 0.954 g/mL at 25 °C [3][5][7]

Refractive Index (n20/D) 1.4482 [5][7]

Optical Rotation [α]20/D -23.5° (c=1 in methanol) [3][5][7]

pKa (Predicted) 12.92 ± 0.35 [3]

Water Solubility Soluble [1][3]

Vapor Pressure <1 mmHg at 20 °C [3][5][7]

Flash Point 71 °C (160 °F) [8][9]

Autoignition Temperature 335 °C (635 °F) [5][7]

Spectroscopic Data
Spectroscopic analysis is fundamental for the identification and characterization of (R)-1-
Amino-2-propanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Proton (¹H) NMR and Carbon-¹³ (¹³C) NMR are essential for structural elucidation. While a

specific detailed protocol for (R)-1-Amino-2-propanol is not readily available in the literature, a

general procedure for acquiring NMR spectra of amino alcohols is provided below.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in the molecule. The spectrum

of an amino alcohol will typically show characteristic absorption bands for O-H, N-H, and C-O

stretching vibrations.

Experimental Protocols
Synthesis of Racemic 1-Amino-2-propanol
A common industrial method for synthesizing 1-amino-2-propanol involves the reaction of

propylene oxide with aqueous ammonia.[5] It is important to note that this method produces a

racemic mixture of (R)- and (S)-1-amino-2-propanol. The separation of the enantiomers, a

process known as resolution, is required to obtain pure (R)-1-Amino-2-propanol.

Reaction: Propylene Oxide + Ammonia → 1-Amino-2-propanol

Purification
Purification of (R)-1-Amino-2-propanol is critical to ensure high purity for pharmaceutical and

research applications. Common methods include recrystallization and column chromatography.

Experimental Protocol: Recrystallization

Solvent Selection: Choose a suitable solvent in which (R)-1-Amino-2-propanol is sparingly

soluble at room temperature but highly soluble at an elevated temperature. A mixture of

ethanol and water can be effective for polar compounds.

Dissolution: Dissolve the crude solid in a minimal amount of the hot solvent.

Hot Filtration: If insoluble impurities are present, perform a hot gravity filtration.

Crystallization: Allow the solution to cool slowly to room temperature, followed by further

cooling in an ice bath to induce crystallization.

Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent,

and dry under vacuum.

Spectroscopic Analysis
Protocol for NMR Spectroscopy
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Sample Preparation: Dissolve 5-10 mg of (R)-1-Amino-2-propanol in approximately 0.5-0.7

mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) in an NMR tube.

Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 or 500 MHz). For

¹H NMR, typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds,

and a sufficient number of scans to achieve a good signal-to-noise ratio. For ¹³C NMR, a

proton-decoupled sequence is typically used.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction.

Protocol for IR Spectroscopy

Sample Preparation: If the sample is a liquid, a thin film can be prepared between two KBr or

NaCl plates. If it is a solid, a KBr pellet can be made by grinding a small amount of the

sample with dry KBr powder and pressing it into a transparent disk.

Acquisition: Place the sample in the IR spectrometer and record the spectrum over the

desired range (typically 4000-400 cm⁻¹).

Analysis: Identify the characteristic absorption bands corresponding to the functional groups

(O-H, N-H, C-H, C-O).

Biological Significance and Pathways
(R)-1-Amino-2-propanol is a biologically significant molecule, notably as a precursor in the

biosynthesis of cobalamin (Vitamin B₁₂).[5] In this pathway, the aminopropanol moiety is

derived from L-threonine. The enzyme L-threonine kinase first phosphorylates L-threonine,

which is then decarboxylated to yield (R)-1-amino-2-propanol phosphate. This intermediate is

subsequently incorporated into the structure of cobalamin.

The metabolism of (R)-1-amino-2-propanol involves the enzyme (R)-aminopropanol

dehydrogenase, which oxidizes it to aminoacetone.[5] While some amino acids act as

neurotransmitters, the direct role of (R)-1-Amino-2-propanol as a primary neurotransmitter is

not well-established. However, its structural similarity to other biogenic amines suggests

potential neuromodulatory activity.
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Biosynthesis of the Aminopropanol Moiety of Cobalamin

L-Threonine (R)-Threonine-O-3-phosphate

 L-Threonine kinase
(ATP -> ADP) (R)-1-Amino-2-propanol

phosphate

 L-Threonine-phosphate
decarboxylase (CO2 release) Cobalamin

(Vitamin B12)

 Incorporation into
corrin ring structure

Click to download full resolution via product page

Caption: Biosynthesis of the (R)-1-amino-2-propanol moiety of cobalamin.

Safety Information
(R)-1-Amino-2-propanol is classified as a corrosive substance that can cause severe skin

burns and eye damage.[10] It is also a combustible liquid.[10] Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling this chemical. Work should be conducted in a well-ventilated area, such as a fume

hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Applications in Drug Development
The chiral nature of (R)-1-Amino-2-propanol makes it a valuable chiral auxiliary and starting

material in the asymmetric synthesis of pharmaceuticals. Its amino and hydroxyl groups

provide versatile handles for chemical modifications, allowing for the construction of complex

molecular architectures with specific stereochemistry, which is often crucial for pharmacological

activity. It is used as an intermediate in the synthesis of various drugs.[5]

This technical guide provides a foundational understanding of the basic properties and

handling of (R)-1-Amino-2-propanol for professionals engaged in scientific research and drug

development. For further detailed information, consulting the referenced literature and safety

data sheets is recommended.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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